Cas no 547739-67-3 (3-(Chlorosulfonyl)-4-methylbenzoyl chloride)
3-(Chlorosulfonyl)-4-methylbenzoyl chloride is a highly reactive organosulfur compound primarily used as an intermediate in organic synthesis. Its dual functional groups—chlorosulfonyl and benzoyl chloride—make it valuable for introducing sulfonyl or carbonyl moieties in pharmaceuticals, agrochemicals, and specialty chemicals. The compound's reactivity enables efficient derivatization, facilitating the synthesis of sulfonamides, esters, and other functionalized aromatic systems. Its stability under controlled conditions ensures consistent performance in multi-step reactions. The methyl substituent at the 4-position can influence regioselectivity in further transformations. Proper handling is essential due to its moisture sensitivity and potential for exothermic hydrolysis. This reagent is particularly useful in medicinal chemistry for constructing complex molecular architectures.
547739-67-3 structure
Product Name:3-(Chlorosulfonyl)-4-methylbenzoyl chloride
CAS No:547739-67-3
MF:C8H6Cl2O3S
MW:253.102439403534
MDL:MFCD23699339
CID:4031574
PubChem ID:20646249
Update Time:2025-06-07
3-(Chlorosulfonyl)-4-methylbenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 5-(chlorocarbonyl)-2-methyl-
- Benzoyl chloride, 3-(chlorosulfonyl)-4-methyl-
- 3-chlorosulfonyl-4-methylbenzoyl chloride
- 3-(CHLOROSULFONYL)-4-METHYLBENZOYL CHLORIDE
- MFCD23699339
- 547739-67-3
- E74740
- SCHEMBL11886837
- DB-094038
- EN300-285578
- BS-52576
- 3-(CHLOROSULFONYL)-4-METHYLBENZOYLCHLORIDE
- SY391771
- 3-(Chlorosulfonyl)-4-methylbenzoyl chloride
-
- MDL： MFCD23699339
- Inchi： 1S/C8H6Cl2O3S/c1-5-2-3-6(8(9)11)4-7(5)14(10,12)13/h2-4H,1H3
- InChI Key： BSHLCKNAKRLVSS-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C(=O)Cl)C=CC=1C)(=O)=O
Computed Properties
- Exact Mass: 251.9414706g/mol
- Monoisotopic Mass: 251.9414706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 59.6Ų
3-(Chlorosulfonyl)-4-methylbenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C180215-500mg |
3-(Chlorosulfonyl)-4-methylbenzoyl chloride |
547739-67-3 | 500mg |
$ 330.00 | 2022-06-06 | ||
| TRC | C180215-1000mg |
3-(Chlorosulfonyl)-4-methylbenzoyl chloride |
547739-67-3 | 1g |
$ 555.00 | 2022-06-06 | ||
| TRC | C180215-2500mg |
3-(Chlorosulfonyl)-4-methylbenzoyl chloride |
547739-67-3 | 2500mg |
$ 1100.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MW691-50mg |
3-(Chlorosulfonyl)-4-methylbenzoyl chloride |
547739-67-3 | 95% | 50mg |
299.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MW691-200mg |
3-(Chlorosulfonyl)-4-methylbenzoyl chloride |
547739-67-3 | 95% | 200mg |
751.0CNY | 2021-07-17 | |
| Enamine | EN300-285578-0.05g |
3-(chlorosulfonyl)-4-methylbenzoyl chloride |
547739-67-3 | 0.05g |
$443.0 | 2023-09-07 | ||
| Enamine | EN300-285578-0.1g |
3-(chlorosulfonyl)-4-methylbenzoyl chloride |
547739-67-3 | 0.1g |
$464.0 | 2023-09-07 | ||
| Enamine | EN300-285578-0.25g |
3-(chlorosulfonyl)-4-methylbenzoyl chloride |
547739-67-3 | 0.25g |
$485.0 | 2023-09-07 | ||
| Enamine | EN300-285578-0.5g |
3-(chlorosulfonyl)-4-methylbenzoyl chloride |
547739-67-3 | 0.5g |
$507.0 | 2023-09-07 | ||
| Enamine | EN300-285578-1.0g |
3-(chlorosulfonyl)-4-methylbenzoyl chloride |
547739-67-3 | 1g |
$0.0 | 2023-06-07 |
3-(Chlorosulfonyl)-4-methylbenzoyl chloride Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:547739-67-3)3-(Chlorosulfonyl)-4-methylbenzoyl chloride
Order Number:A1039280
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:05
Price ($):188.0
Email:sales@amadischem.com
3-(Chlorosulfonyl)-4-methylbenzoyl chloride Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:547739-67-3)3-(Chlorosulfonyl)-4-methylbenzoyl chloride
Purity:99%
Quantity:1g
Price ($):188.0